Cas no 895112-41-1 (N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 895112-41-1
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5439238
• Update Time: 2025-10-15

N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O3S/c1-14-4-9-18(15(2)12-14)23-19(25)13-28-20-21(26)24(11-10-22-20)16-5-7-17(27-3)8-6-16/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： UJEPWCPMOMIOPY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NC=CN(C2=CC=C(OC)C=C2)C1=O

Additional information on N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 895112-41-1)

N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that suggests significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 895112-41-1, has garnered attention due to its complex molecular framework and the diverse array of functional groups it incorporates. The presence of aromatic rings, heterocyclic structures, and sulfanyl groups makes this molecule a candidate for various biochemical interactions, which could be leveraged in the development of novel therapeutic agents.

The compound's structure is characterized by a central acetylamide moiety linked to a pyrazinone derivative. The pyrazinone ring is a key feature, often found in bioactive molecules due to its ability to engage in hydrogen bonding and its role as a scaffold for further chemical modifications. The sulfanyl group attached to the pyrazinone ring introduces additional reactivity, making it possible for the molecule to participate in various chemical reactions that could be exploited in drug design.

The aromatic rings in N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide contribute to its hydrophobic properties and can influence its solubility and interaction with biological targets. The 2,4-dimethylphenyl group and the 4-methoxyphenyl group are particularly notable for their potential pharmacophoric roles. These groups can modulate the electronic properties of the molecule and affect its binding affinity to biological receptors.

In recent years, there has been growing interest in heterocyclic compounds as pharmaceutical intermediates. Heterocycles are known for their ability to mimic natural products and biological molecules, making them valuable in drug discovery. The pyrazinone derivative in N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a prime example of such a structure. Its incorporation into drug candidates could lead to novel therapeutic entities with unique mechanisms of action.

The sulfanyl group in this compound also suggests potential applications in redox chemistry. Sulfanyl groups can participate in disulfide bond formation, which is crucial for the stability and function of many proteins. This feature makes N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide a promising candidate for drugs targeting oxidative stress-related diseases.

The acetylamide moiety is another important structural feature. Acetylamides are commonly found in pharmaceuticals due to their bioactivity and ease of synthesis. They can serve as protease inhibitors or have other pharmacological effects depending on the overall molecular structure. In N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide, the acetylamide group is likely to play a role in modulating the biological activity of the molecule.

Ongoing research in medicinal chemistry has highlighted the importance of multifunctional molecules that can interact with multiple targets or exhibit dual mechanisms of action. N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide fits well into this category due to its complex structure and diverse functional groups. Such molecules have the potential to address complex diseases more effectively than single-target drugs.

The synthesis of N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency.

In conclusion, N-(2,4-dimethylphenyl)-2-{4-(4-methoxyphenyl)}-3-oxyloctahydroquinazolin -7(6H) -on - 6-carboxamidine (CAS No. 89511241) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N-( 24 dimethyl phen yl stron g > ) - 22 { 44 meth oxy phen yl } - 33 ox o - 34 di hy dro py ra zi n - 22 yls ul fany l } ac et am ide will play an important role in the development of next-generation pharmaceuticals.